molecular formula C8H10N2O3S B1421995 3,4-dihydro-2H-1,4-benzoxazine-4-sulfonamide CAS No. 1235441-42-5

3,4-dihydro-2H-1,4-benzoxazine-4-sulfonamide

Cat. No. B1421995
CAS RN: 1235441-42-5
M. Wt: 214.24 g/mol
InChI Key: YTBIIFDDDLLFGM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3,4-dihydro-2H-1,4-benzoxazine-4-sulfonamide” is a derivative of 3,4-dihydro-2H-1,4-benzoxazine, a benzoxazine . Benzoxazines are heterocyclic compounds that have been studied for their pesticidal and pharmacological activities .


Synthesis Analysis

The synthesis of 3,4-dihydro-2H-1,4-benzoxazines often involves the annulation of a 1,4-benzoxazine ring to an arene scaffold . An efficient synthesis of 3,4-dihydro-1,4-benzoxazine derivatives proceeds via Lewis acid-catalyzed S N 2-type ring opening of activated aziridines with 2-halophenols followed by Cu(I)-catalyzed intramolecular C-N cyclization .

Scientific Research Applications

Green Chemistry in Synthesis

A study by Albanese et al. (2003) outlines an environmentally friendly synthesis method for 2-substituted 3,4-dihydro-2H-1,4-benzoxazines. This method employs phase transfer catalysis conditions and demonstrates a sequential synthesis approach, highlighting its environmental benefits (Albanese et al., 2003).

Application in Fuel Cells

Yao et al. (2014) synthesized a novel sulfonic acid-containing benzoxazine monomer, which was used to create membranes for direct methanol fuel cells. This study emphasizes the application of these compounds in energy conversion technologies (Yao et al., 2014).

Anti-Tubercular Properties

Karunanidhi et al. (2016) investigated the anti-tubercular activity of 3,4-dihydro-2H-1,4-benzoxazine derivatives against Mycobacterium tuberculosis. This research highlights the potential medicinal applications of these compounds (Karunanidhi et al., 2016).

Other Practical Applications

A chapter by Wattanathana et al. (2017) discusses the uses of 3,4-dihydro-2H-1,4-benzoxazines beyond their role as monomers for polybenzoxazines. They explore applications such as luminescent materials and ligands for cations, demonstrating the versatility of these compounds (Wattanathana et al., 2017).

Antimicrobial Activity

Konda et al. (2015) synthesized a series of benzoxazine-6-sulfonamide derivatives and evaluated their antimicrobial activities. Their research provides insight into the potential use of these compounds in fighting microbial infections (Konda et al., 2015).

properties

IUPAC Name

2,3-dihydro-1,4-benzoxazine-4-sulfonamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H10N2O3S/c9-14(11,12)10-5-6-13-8-4-2-1-3-7(8)10/h1-4H,5-6H2,(H2,9,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YTBIIFDDDLLFGM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COC2=CC=CC=C2N1S(=O)(=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H10N2O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID601258933
Record name 2,3-Dihydro-4H-1,4-benzoxazine-4-sulfonamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601258933
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

214.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,4-dihydro-2H-1,4-benzoxazine-4-sulfonamide

CAS RN

1235441-42-5
Record name 2,3-Dihydro-4H-1,4-benzoxazine-4-sulfonamide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1235441-42-5
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2,3-Dihydro-4H-1,4-benzoxazine-4-sulfonamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601258933
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3,4-dihydro-2H-1,4-benzoxazine-4-sulfonamide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3,4-dihydro-2H-1,4-benzoxazine-4-sulfonamide
Reactant of Route 2
3,4-dihydro-2H-1,4-benzoxazine-4-sulfonamide
Reactant of Route 3
3,4-dihydro-2H-1,4-benzoxazine-4-sulfonamide
Reactant of Route 4
3,4-dihydro-2H-1,4-benzoxazine-4-sulfonamide
Reactant of Route 5
3,4-dihydro-2H-1,4-benzoxazine-4-sulfonamide
Reactant of Route 6
3,4-dihydro-2H-1,4-benzoxazine-4-sulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.